Cas no 90086-87-6 (1-(2-Methylpyridin-3-yl)ethan-1-ol)

• Product Name: 1-(2-Methylpyridin-3-yl)ethan-1-ol
• CAS No: 90086-87-6
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD28678355
• CID: 4664487
• PubChem ID: 69535446
• Update Time: 2025-05-21

1-(2-Methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpyridin-3-yl)ethan-1-ol
• 3-Pyridinemethanol, alpha,2-dimethyl-
• 1-(2-methylpyridin-3-yl)ethanol
• Z2587654879
• 1-(2-Methylpyridin-3-yl)ethan-1-ol

• MDL： MFCD28678355
• Inchi： 1S/C8H11NO/c1-6-8(7(2)10)4-3-5-9-6/h3-5,7,10H,1-2H3
• InChI Key： UGNWYUKGPPJQGB-UHFFFAOYSA-N
• SMILES： OC(C)C1=CC=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-(2-Methylpyridin-3-yl)ethan-1-ol

Recent Advances in the Study of 1-(2-Methylpyridin-3-yl)ethan-1-ol (CAS: 90086-87-6)

The compound 1-(2-Methylpyridin-3-yl)ethan-1-ol (CAS: 90086-87-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine-based structure, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a building block for more complex bioactive molecules. Recent studies have focused on its synthesis optimization, biological activity, and potential therapeutic applications, making it a subject of interest for researchers aiming to develop novel pharmaceutical agents.

A study published in the Journal of Medicinal Chemistry (2023) explored the efficient synthesis of 1-(2-Methylpyridin-3-yl)ethan-1-ol using a novel catalytic approach. The researchers employed a palladium-catalyzed cross-coupling reaction, which significantly improved the yield and purity of the compound compared to traditional methods. This advancement is particularly relevant for large-scale production, where efficiency and cost-effectiveness are critical. The study also highlighted the compound's stability under various conditions, making it a viable candidate for further pharmaceutical development.

In another groundbreaking study, researchers investigated the biological activity of 1-(2-Methylpyridin-3-yl)ethan-1-ol as a potential inhibitor of certain enzymes involved in inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that the compound exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. While the inhibitory effect was not as potent as some existing drugs, the study suggested that structural modifications of the compound could enhance its efficacy, opening new avenues for the development of anti-inflammatory agents.

Further research has explored the role of 1-(2-Methylpyridin-3-yl)ethan-1-ol as a chiral building block in asymmetric synthesis. A recent article in Tetrahedron: Asymmetry (2023) detailed its use in the synthesis of enantiomerically pure compounds, which are crucial for the development of drugs with fewer side effects. The study reported high enantioselectivity when the compound was used in specific catalytic systems, underscoring its utility in the synthesis of complex molecules with defined stereochemistry.

Despite these promising findings, challenges remain in the widespread application of 1-(2-Methylpyridin-3-yl)ethan-1-ol. For instance, its solubility in aqueous solutions is limited, which could hinder its use in certain biological assays or formulations. Ongoing research is addressing this issue by exploring derivatization strategies to improve its physicochemical properties. Additionally, more in vivo studies are needed to fully understand its pharmacokinetics and toxicity profile.

In conclusion, 1-(2-Methylpyridin-3-yl)ethan-1-ol (CAS: 90086-87-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and application as a chiral building block highlight its potential for future drug development. However, further studies are required to overcome existing limitations and fully realize its therapeutic potential. Researchers in the field are encouraged to explore innovative approaches to optimize this compound for broader applications.